Cas no 253315-30-9 (5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic Acid)

• Product Name: 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic Acid
• CAS No: 253315-30-9
• MF: C₁₁H₆F₃NO₃
• MW: 257.16545343399
• CID: 851602
• PubChem ID: 2739753
• Update Time: 2025-06-14

5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-TRIFLUOROMETHYLPHENYL)-OXAZOLE-4-CARBOXYLIC ACID
• 5-[3-(TRIFLUOROMETHYL)PHENYL]-1,3-OXAZOLE-4-CARBOXYLIC ACID
• 4-Oxazolecarboxylic acid, 5-[3-(trifluoromethyl)phenyl]-
• 5-(3-(Trifluoromethyl)phenyl)oxazole-4-carboxylic acid
• 4-Oxazolecarboxylic acid,5-[3-(trifluoromethyl)phenyl]
• 5-(3-trifluoromethyl-phenyl)-oxazole-4-carboxylic acid
• MFCD01934489
• IDI1_017994
• DTXSID00372335
• CS-0308616
• LS-02248
• 253315-30-9
• HMS1449M07
• ALBB-006373
• AKOS000266699
• G21899
• SCHEMBL1167600
• EN300-125803
• Maybridge3_006607
• 220652-95-9
• STK500799
• Z838909264
• 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic Acid

• MDL： MFCD01934489
• Inchi： 1S/C11H6F3NO3/c12-11(13,14)7-3-1-2-6(4-7)9-8(10(16)17)15-5-18-9/h1-5H,(H,16,17)
• InChI Key： CGOSBKOCNUXOHB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1=C(C(=O)O)N=CO1)(F)F

Computed Properties

• Exact Mass: 257.03000
• Monoisotopic Mass: 257.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 108-112℃
• Boiling Point: 354.5±42.0 °C at 760 mmHg
• Flash Point: 168.2±27.9 °C
• PSA: 63.33000
• LogP: 3.05860
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic Acid

Comprehensive Overview of 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic Acid (CAS No. 253315-30-9)

5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic Acid (CAS No. 253315-30-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethyl group and the oxazole ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents.

The compound's CAS No. 253315-30-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its oxazole-carboxylic acid moiety is a key feature that enhances its reactivity, enabling it to participate in various coupling reactions, such as amide bond formation, which is pivotal in medicinal chemistry. Recent studies highlight its role in optimizing pharmacokinetic properties, such as metabolic stability and membrane permeability, addressing common challenges in modern drug design.

In the context of sustainability and green chemistry, 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic Acid aligns with the growing demand for eco-friendly synthetic routes. Innovations in catalytic processes, such as photoredox catalysis, have been explored to reduce waste and energy consumption during its production. This resonates with the industry's shift toward green synthesis and sustainable pharmaceuticals, topics frequently searched by professionals in the field.

Another trending topic linked to this compound is its potential in precision medicine. With the rise of personalized therapies, researchers are investigating how derivatives of CAS No. 253315-30-9 can be tailored to target specific genetic mutations or disease pathways. For instance, its structural analogs are being evaluated for their efficacy in treating rare cancers and autoimmune disorders, reflecting the broader focus on targeted drug delivery and biomarker-driven therapies.

From a commercial perspective, the global market for oxazole-based compounds is expanding, driven by their versatility in agrochemicals and materials science. 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic Acid is no exception, with patents citing its use in crop protection formulations and functional materials. This dual applicability makes it a subject of interest for investors and R&D teams alike, particularly in regions with robust agricultural and pharmaceutical sectors.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize CAS No. 253315-30-9, ensuring high purity and consistency for industrial applications. Quality control protocols are critical, given the compound's role in high-value syntheses. Discussions on platforms like ResearchGate often emphasize the importance of analytical validation and process optimization, highlighting the compound's relevance in quality-driven industries.

In summary, 5-3-(Trifluoromethyl)phenyl-1,3-oxazole-4-carboxylic Acid (CAS No. 253315-30-9) represents a convergence of innovation in drug development, sustainable chemistry, and industrial applications. Its multifaceted utility underscores its importance in contemporary scientific research, making it a compound worth watching in the evolving landscape of specialty chemicals.